Cas no 107342-55-2 (Benzenamine,4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitro-)

Benzenamine,4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitro- structure
107342-55-2 structure
Product Name:Benzenamine,4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitro-
CAS No:107342-55-2
MF:C12H17N3O4
MW:267.281082868576
CID:146954
PubChem ID:184815
Update Time:2025-04-19

Benzenamine,4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitro-
    • 4-AMINO-1-TERT-BUTYL-3,5-DIMETHYL-2,6-DINITROBENZENE
    • 4-tert-butyl-2,6-dimethyl-3,5-dinitroaniline
    • 1-amino-4-tert-butyl-2,6-dimethyl-3,5-dinitrobenzene
    • 1-tert-butyl-3,5-dimethyl-4-amino-2,6-dinitrobenzene
    • 1-tert-butyl-3,5-dimethyl-4-amino-2,6-dinitrobenzenet
    • 4-amino musk xylene
    • 4-amino-2,6-dinitro-1-t-butylxylene
    • AC1L4FMN
    • AC1Q1YAI
    • ACMC
    • Benzenamine, 4-(1,1-dimethylethyl)-2,6-trimethyl-3,5-dinitro-
    • CHEMBL1908212
    • CTK4A5385
    • p-amino-musk xylene
    • para-amino-musk xylene
    • DTXSID00148017
    • 4-Amino-2,6-dinitro-1-(tert-butyl)xylene
    • NS00124533
    • 4-(1,1-Dimethylethyl)-2,6-dimethyl-3,5-dinitrobenzenamine
    • 4-amino-MX
    • 1-amino-4-t-butyl-2,6-dimethyl-3,5-dinitrobenzene
    • AE-562/43460075
    • 107342-55-2
    • Inchi: 1S/C12H17N3O4/c1-6-9(13)7(2)11(15(18)19)8(12(3,4)5)10(6)14(16)17/h13H2,1-5H3
    • InChI Key: PWFQZSWKBRPKJI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=C(C(C)=C(C=1C(C)(C)C)[N+](=O)[O-])N)=O

Computed Properties

  • Exact Mass: 267.12201
  • Monoisotopic Mass: 267.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.245
  • Boiling Point: 429.2°Cat760mmHg
  • Flash Point: 213.4°C
  • Refractive Index: 1.581
  • PSA: 112.3
  • LogP: 4.62710
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